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Compound of Interest

Compound Name: AF430 maleimide

Cat. No.: B15340685

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for AF430 maleimide, a
thiol-reactive fluorescent dye. Adherence to these guidelines is critical to ensure personal
safety and maintain the integrity of the product during experimental procedures.

Chemical and Physical Properties

AF430 maleimide is a coumarin-based dye used for fluorescently labeling biomolecules
containing free thiol groups, primarily the sulfhydryl groups of cysteine residues in proteins.[1] It
is structurally identical to Alexa Fluor™ 430. The dye is hydrophilic and soluble in water and
polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[1]

Table 1: Physical and Spectroscopic Properties of AF430 Maleimide
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Property Value Reference
Appearance Yellow solid [1]
Molecular Weight 726.8 g/mol [1]
Molecular Formula C34H45N4F308S [1]
Excitation Maximum (Aex) 430 nm [1]
Emission Maximum (Aem) 542 nm [1]

Molar Extinction Coefficient (g) 15,955 L-mol~t-cm™1 [1]
Fluorescence Quantum Yield 0.23 o

(P)

Solubility Soluble in water, DMF, DMSO [1]

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for AF430 maleimide is not readily available, an
SDS for the structurally similar iFluor® 430 maleimide and the general class of maleimides
provide critical safety information. Maleimide compounds are considered hazardous and should
be handled with care.

Table 2: Hazard Identification for Maleimide Compounds
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Hazard Class Category Statement

Acute Toxicity, Oral Category 3 Toxic if swallowed[2]

Causes severe skin burns and

Skin Corrosion/Irritation Category 1B

eye damage[2]
Serious Eye Damage/Irritation Category 1 Causes serious eye damage[2]

) o May cause an allergic skin

Skin Sensitization Category 1 )

reaction
Acute Dermal Toxicity Category 4 Harmful in contact with skin[2]
Acute Inhalation Toxicity Category 4 Harmful if inhaled[2]

- . May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[2]

Note: This information is based on the general hazard classification for maleimides and may
not be fully representative of AF430 maleimide. Always handle with caution.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling AF430 maleimide and its solutions.
» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile) at all times.

o Eye Protection: Use safety glasses or goggles to protect against splashes.

o Skin and Body Protection: A lab coat is mandatory. Ensure no skin is exposed.

» Respiratory Protection: Use a properly fitted respirator with a particulate filter if there is a risk
of inhaling dust, especially when handling the solid form.[3]

First Aid Measures

In case of exposure, follow these first aid procedures:

» After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[3]
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o After Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes while removing contaminated clothing and shoes.[3] Seek medical attention
if irritation or a rash occurs.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapor.[3] Use
only in a well-ventilated area, preferably in a chemical fume hood. Wash hands thoroughly
after handling.[3]

o Storage: Upon receipt, store AF430 maleimide at -20°C in the dark and desiccated.[1] It can
be shipped at room temperature for up to three weeks.[1] Protect from light and moisture.

Experimental Protocol: Protein Labeling with AF430
Maleimide

This protocol outlines the general steps for conjugating AF430 maleimide to a protein
containing free thiol groups.

Materials
e Protein to be labeled (1-10 mg/mL)

AF430 maleimide

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Degassed reaction buffer (e.g., 1x PBS, 10-100 mM Tris, or 10-100 mM HEPES, pH 7.0-7.5)
[4]

(Optional) TCEP (tris(2-carboxyethyl)phosphine) for disulfide bond reduction
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e Purification column (e.g., Sephadex G-25)

Protocol Steps

e Prepare the Protein Solution:
o Dissolve the protein in the degassed reaction buffer at a concentration of 1-10 mg/mL.[4]

o If the protein contains disulfide bonds that need to be reduced to generate free thiols, add
a 10-100x molar excess of TCEP to the protein solution.[5] Incubate for 20-30 minutes at
room temperature.[4] Note: If using DTT as a reducing agent, it must be removed by
dialysis before adding the maleimide dye.[4]

e Prepare the AF430 Maleimide Stock Solution:

o Immediately before use, dissolve the AF430 maleimide powder in anhydrous DMSO or
DMF to a concentration of 10 mM.[5]

o Vortex briefly to ensure the dye is fully dissolved. Unused stock solution can be stored at
-20°C for up to one month, protected from light.[5]

e Conjugation Reaction:

o Add the AF430 maleimide stock solution to the protein solution. A 10:1 to 20:1 molar ratio
of dye to protein is a common starting point, but this should be optimized for your specific
protein.[4][5]

o Gently mix the reaction solution.

o Incubate the reaction for 2 hours at room temperature or overnight at 2-8°C, protected
from light.[4][5]

 Purification of the Conjugate:

o Remove the unreacted dye and byproducts by gel filtration using a Sephadex G-25
column or a similar matrix.[6]

o Equilibrate the column with the desired storage buffer.
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o Apply the reaction mixture to the column and elute with the storage buffer. The first colored

band to elute is the labeled protein.

o Storage of the Conjugate:

o For immediate use, the purified conjugate can be stored at 2-8°C for up to one week,
protected from light.[4][5]

o For long-term storage, add a stabilizing agent like 5-10 mg/mL BSA and a preservative
such as 0.01-0.03% sodium azide.[4][5] Alternatively, add 50% glycerol and store at -20°C
for up to a year.[4][5]

Visualized Workflows
Safe Handling Workflow

Safe Handling Workflow for AF430 Maleimide

Preparation Handling

)~ J—~(

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of AF430
maleimide.

Thiol-Maleimide Reaction
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Reaction of AF430 Maleimide with a Thiol Group
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Caption: A diagram showing the covalent reaction between AF430 maleimide and a protein's
thiol group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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